N-benzyl-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-benzyl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C17H13NO3/c19-14-10-16(21-15-9-5-4-8-13(14)15)17(20)18-11-12-6-2-1-3-7-12/h1-10H,11H2,(H,18,20)
• InChI Key: GCWMZCPTIMTGRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC(=O)C3=CC=CC=C3O2
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol

Description

N-benzyl-4-oxo-4H-chromene-2-carboxamide, also known as BOCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BOCC is a heterocyclic compound that contains a chromene ring system and a carboxamide group. This molecule has a unique structure that makes it an attractive target for the synthesis of novel compounds with potential therapeutic properties.

Scientific Research Applications

Structural Analysis and Polymorphism

• N-benzyl-4-oxo-4H-chromene-2-carboxamide derivatives exhibit interesting structural properties. For instance, 4-Oxo-N-phenyl-4H-chromene-2-carboxamide shows anti-rotamer conformation and the amide O atom can be either trans- or cis-related to the O atom of the pyran ring. This structural diversity includes polymorphism as seen in some derivatives, which crystallize in different space groups (Reis et al., 2013).

Antibacterial Applications

• Certain derivatives of N-benzyl-4-oxo-4H-chromene-2-carboxamide demonstrate significant antibacterial activity. A study synthesized novel derivatives and evaluated their effects against various Gram-negative and Gram-positive bacteria, with some compounds exhibiting notable antibacterial effects (Pouramiri et al., 2017).

Crystal Structure and Conformation

• The crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides have been investigated. These molecules are essentially planar and exhibit specific conformations that are important for their chemical properties and potential applications (Gomes et al., 2015).

Complex Formation with Metals

• Novel complexes of copper(II), cobalt(II), and nickel(II) with N-benzyl-4-oxo-4H-chromene-2-carboxamide derivatives have been synthesized, showing potential applications in the field of coordination chemistry and materials science (Myannik et al., 2018).

Potential in Treating Neurodegenerative Diseases

• Some N-benzyl-4-oxo-4H-chromene-2-carboxamide derivatives have been explored for their potential in treating Alzheimer's disease. They exhibit properties such as cholinesterase inhibition, antioxidant activity, and β-secretase 1 inhibitory activities, making them promising candidates for therapeutic applications (Fernández-Bachiller et al., 2012).

Chemosensor Applications

• Coumarin benzothiazole derivatives of N-benzyl-4-oxo-4H-chromene-2-carboxamide have been developed as chemosensors for cyanide anions, demonstrating their utility in analytical chemistry for the detection of specific ions (Wang et al., 2015).

Ligand Development for GPR55

• Chromen-4-one derivatives, including those related to N-benzyl-4-oxo-4H-chromene-2-carboxamide, have been synthesized and evaluated as ligands for G protein-coupled receptor GPR55. These compounds vary in efficacy, ranging from (partial) agonists to antagonists, indicating potential pharmaceutical applications (Schoeder et al., 2019).